Cas no 1255794-73-0 (2-BROMO-3-(HYDROXYMETHYL)BENZALDEHYDE)

• Product Name: 2-BROMO-3-(HYDROXYMETHYL)BENZALDEHYDE
• CAS No: 1255794-73-0
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 4565143
• Update Time: 2025-05-20

2-BROMO-3-(HYDROXYMETHYL)BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(HYDROXYMETHYL)BENZALDEHYDE
• Benzaldehyde, 2-bromo-3-(hydroxymethyl)-

• Inchi： 1S/C8H7BrO2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-4,11H,5H2
• InChI Key： RAICACCJOSWWSB-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(CO)=C1Br

Additional information on 2-BROMO-3-(HYDROXYMETHYL)BENZALDEHYDE

Exploring the Properties and Applications of 2-Bromo-3-(hydroxymethyl)benzaldehyde (CAS No. 1255794-73-0)

2-Bromo-3-(hydroxymethyl)benzaldehyde (CAS No. 1255794-73-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This aromatic aldehyde derivative features a bromine substituent and a hydroxymethyl group, making it a versatile intermediate for synthetic applications. Researchers often search for "2-Bromo-3-(hydroxymethyl)benzaldehyde synthesis" or "CAS 1255794-73-0 applications" to explore its potential in drug discovery and advanced material design.

The molecular structure of 2-Bromo-3-(hydroxymethyl)benzaldehyde combines reactive functional groups that enable diverse chemical transformations. The presence of both aldehyde and hydroxymethyl moieties allows for selective modifications, which is why queries like "functionalization of 2-Bromo-3-(hydroxymethyl)benzaldehyde" are common in academic literature. Its bromine atom serves as an excellent leaving group in cross-coupling reactions, a feature highly valued in modern organic synthesis methodologies.

In pharmaceutical research, 2-Bromo-3-(hydroxymethyl)benzaldehyde serves as a key building block for bioactive molecules. Recent publications highlight its use in developing small molecule inhibitors and targeted therapeutics, addressing trending topics in medicinal chemistry. The compound's structural features make it particularly valuable for creating molecular scaffolds with potential applications in addressing current health challenges, as evidenced by growing searches for "1255794-73-0 in drug development" across scientific databases.

Material scientists have explored CAS 1255794-73-0 for designing advanced organic electronic materials. The compound's aromatic core and functional groups enable its incorporation into conjugated polymers and molecular devices, aligning with the increasing demand for sustainable materials. Online searches for "2-Bromo-3-(hydroxymethyl)benzaldehyde in material science" reflect this growing interest, particularly in the context of developing energy-efficient technologies and smart materials.

The synthesis of 2-Bromo-3-(hydroxymethyl)benzaldehyde typically involves controlled bromination and oxidation steps, with researchers frequently investigating "optimized preparation of 1255794-73-0". Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the chemical industry's focus on sustainable practices. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's high purity, crucial for its various applications.

From a commercial perspective, 2-Bromo-3-(hydroxymethyl)benzaldehyde has seen steady demand in the fine chemicals market. Suppliers and researchers alike search for "CAS 1255794-73-0 suppliers" and "purity specifications for 2-Bromo-3-(hydroxymethyl)benzaldehyde", indicating its importance in specialty chemical sectors. The compound's stability under standard storage conditions and well-documented handling procedures make it accessible for laboratory use while maintaining safety standards.

Recent advancements have explored the use of 1255794-73-0 in catalysis and asymmetric synthesis, areas receiving considerable attention in contemporary chemistry. The compound's potential in facilitating stereoselective transformations has prompted investigations into its role as a chiral auxiliary or ligand precursor, topics frequently appearing in recent conference proceedings and patent applications.

Quality control protocols for 2-Bromo-3-(hydroxymethyl)benzaldehyde emphasize rigorous analytical verification, with HPLC and GC-MS being standard techniques. Researchers examining "analytical methods for CAS 1255794-73-0" seek to establish robust protocols for purity assessment, particularly when the compound serves as a pharmaceutical intermediate. These quality assurance measures align with current Good Manufacturing Practice (cGMP) requirements in the chemical industry.

The future research directions for 2-Bromo-3-(hydroxymethyl)benzaldehyde appear promising, with potential applications in bioconjugation chemistry and materials engineering. Emerging trends suggest growing interest in its derivatives for bioimaging probes and functional coatings, as reflected in increasing academic citations and commercial inquiries. The compound's versatility ensures its continued relevance in addressing contemporary scientific challenges across multiple disciplines.